Cas no 65239-87-4 (2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one
• CAS No: 65239-87-4
• MF: C₈H₅F₃O₄
• MW: 222.118113279343
• CID: 4107334
• PubChem ID: 85925492
• Update Time: 2025-06-26

2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)-
• 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one
• EN300-1942316
• 65239-87-4
• 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethanone

• Inchi： 1S/C8H5F3O4/c9-8(10,11)7(15)3-1-2-4(12)6(14)5(3)13/h1-2,12-14H
• InChI Key： MRNUVRIAEQSITG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 222.01399312Da
• Monoisotopic Mass: 222.01399312Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one

Comprehensive Analysis of 2,2,2-Trifluoro-1-(2,3,4-Trihydroxyphenyl)Ethan-1-One (CAS No. 65239-87-4)

The compound 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one (CAS No. 65239-87-4) is a fluorinated aromatic ketone with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a trifluoromethyl group and a trihydroxyphenyl moiety, makes it a subject of interest for researchers exploring novel bioactive molecules and advanced materials. This article delves into its properties, synthesis, and applications while addressing trending topics like green chemistry, drug discovery, and sustainable materials.

Chemically, 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one belongs to the class of fluorinated phenolic ketones. The presence of three hydroxyl groups on the phenyl ring enhances its solubility in polar solvents, while the trifluoroacetyl group contributes to its electrophilic reactivity. This balance of hydrophilicity and reactivity is critical for its use in cross-coupling reactions and as a building block for heterocyclic compounds. Recent studies highlight its role in synthesizing antioxidant agents and metal-chelating ligands, aligning with the growing demand for multifunctional molecules in medicine.

In the context of drug discovery, this compound has garnered attention due to its structural similarity to natural polyphenols, which are known for their anti-inflammatory and neuroprotective effects. Researchers are investigating its derivatives as potential inhibitors of enzymatic targets like tyrosine kinases and oxidoreductases. The fluorine atoms in its structure also improve metabolic stability, a key consideration in the design of orally bioavailable drugs. These attributes make it a promising candidate for addressing age-related diseases and oxidative stress—topics frequently searched in academic and healthcare forums.

From a synthetic perspective, the preparation of CAS No. 65239-87-4 often involves Friedel-Crafts acylation of trihydroxybenzene derivatives with trifluoroacetic anhydride. Modern approaches emphasize catalyst optimization and solvent-free conditions to align with green chemistry principles. Such methods reduce waste and energy consumption, addressing the pharmaceutical industry's push toward sustainable manufacturing. Users searching for eco-friendly synthesis or high-yield fluorination techniques will find this compound's production pathways highly relevant.

Beyond pharmaceuticals, 2,2,2-trifluoro-1-(2,3,4-trihydroxyphenyl)ethan-1-one exhibits utility in material science. Its ability to form coordination complexes with transition metals has been explored for designing luminescent materials and catalysts. The compound's electron-withdrawing properties also make it suitable for modifying polymer backbones, enhancing thermal stability in high-performance plastics. These applications resonate with searches related to smart materials and renewable energy technologies.

In summary, CAS No. 65239-87-4 represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its multifaceted applications—from targeting neurodegenerative pathways to enabling sustainable catalysis—underscore its relevance in contemporary research. As interest grows in precision medicine and circular economy practices, this compound is poised to remain a focal point for innovation.